Cas no 3448-98-4 (4-(Benzylsulfanyl)phenylmethanol)
3448-98-4 structure
Product Name:4-(Benzylsulfanyl)phenylmethanol
CAS No:3448-98-4
MF:C14H14OS
MW:230.325362682343
CID:1462856
PubChem ID:4349993
Update Time:2025-04-20
4-(Benzylsulfanyl)phenylmethanol Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 4-[(phenylmethyl)thio]-
- (4-(benzylthio)phenyl)methanol
- DA-31992
- [4-(benzylsulfanyl)phenyl]methanol
- EN300-132429
- Z1157826761
- 3448-98-4
- QRLABRQRPREVFF-UHFFFAOYSA-N
- AKOS013127296
- G59936
- (4-benzylsulfanyl-phenyl)-methanol
- SCHEMBL710484
- (4-benzylsulfanylphenyl)methanol
- 4-(Benzylsulfanyl)phenylmethanol
-
- Inchi: 1S/C14H14OS/c15-10-12-6-8-14(9-7-12)16-11-13-4-2-1-3-5-13/h1-9,15H,10-11H2
- InChI Key: QRLABRQRPREVFF-UHFFFAOYSA-N
- SMILES: S(C1C=CC(CO)=CC=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 230.07662
- Monoisotopic Mass: 230.07653624g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 45.5Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 393.9±35.0 °C at 760 mmHg
- Flash Point: 191.4±24.7 °C
- PSA: 20.23
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
4-(Benzylsulfanyl)phenylmethanol Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(Benzylsulfanyl)phenylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B704483-10mg |
[4-(Benzylsulfanyl)phenyl]methanol |
3448-98-4 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B704483-50mg |
[4-(Benzylsulfanyl)phenyl]methanol |
3448-98-4 | 50mg |
$ 160.00 | 2022-06-06 | ||
| TRC | B704483-100mg |
[4-(Benzylsulfanyl)phenyl]methanol |
3448-98-4 | 100mg |
$ 250.00 | 2022-06-06 | ||
| Enamine | EN300-132429-0.05g |
[4-(benzylsulfanyl)phenyl]methanol |
3448-98-4 | 95.0% | 0.05g |
$153.0 | 2025-03-21 | |
| Enamine | EN300-132429-0.1g |
[4-(benzylsulfanyl)phenyl]methanol |
3448-98-4 | 95.0% | 0.1g |
$228.0 | 2025-03-21 | |
| Enamine | EN300-132429-0.25g |
[4-(benzylsulfanyl)phenyl]methanol |
3448-98-4 | 95.0% | 0.25g |
$325.0 | 2025-03-21 | |
| Enamine | EN300-132429-0.5g |
[4-(benzylsulfanyl)phenyl]methanol |
3448-98-4 | 95.0% | 0.5g |
$512.0 | 2025-03-21 | |
| Enamine | EN300-132429-1.0g |
[4-(benzylsulfanyl)phenyl]methanol |
3448-98-4 | 95.0% | 1.0g |
$656.0 | 2025-03-21 | |
| Enamine | EN300-132429-2.5g |
[4-(benzylsulfanyl)phenyl]methanol |
3448-98-4 | 95.0% | 2.5g |
$1287.0 | 2025-03-21 | |
| Enamine | EN300-132429-5.0g |
[4-(benzylsulfanyl)phenyl]methanol |
3448-98-4 | 95.0% | 5.0g |
$1903.0 | 2025-03-21 |
4-(Benzylsulfanyl)phenylmethanol Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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